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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of Butyl Acid Phosphate and

Tri-n-butyl Phosphate (TBP), two organophosphate compounds with distinct industrial

applications. This document aims to deliver an objective analysis supported by experimental

data to aid in material selection and experimental design.

Overview of the Compounds
Butyl Acid Phosphate is a mixture of mono- and di-butyl esters of phosphoric acid. It is a

viscous, yellowish liquid known for its acidic nature. Its primary applications leverage this

acidity and its surface-active properties.

Tri-n-butyl Phosphate (TBP) is a neutral ester of phosphoric acid, appearing as a colorless and

odorless liquid. It is a versatile solvent and plasticizer, widely utilized in diverse industries,

including nuclear reprocessing and polymer manufacturing.

Performance Comparison: A Tabular Summary
The following tables summarize the key performance characteristics and physical properties of

Butyl Acid Phosphate and Tri-n-butyl Phosphate. Data has been compiled from various

sources, and direct comparisons should be made with consideration of the different

experimental conditions.
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Table 1: General Properties and Applications
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Property/Applicatio
n

Butyl Acid
Phosphate

Tri-n-butyl
Phosphate (TBP)

Key Differences &
Insights

Primary Function

Catalyst, Corrosion

Inhibitor, Anti-wear

Additive, Dispersant[1]

[2]

Solvent, Extractant,

Plasticizer, Defoamer,

Flame Retardant[3][4]

[5]

Butyl Acid

Phosphate's acidity

dictates its use in

surface-active and

catalytic roles, while

TBP's neutral and

solvating nature

makes it an excellent

bulk chemical for

extraction and

polymer modification.

Key Applications

- Curing catalyst for

resins and coatings-

Corrosion inhibitor in

lubricants and

coatings- Anti-wear

and extreme pressure

additive in

metalworking fluids-

Pigment dispersant in

inks and paints[1][2]

- Solvent for rare earth

metal extraction (e.g.,

uranium, plutonium)[3]

[4]- Plasticizer for

PVC and other

polymers- Flame

retardant in plastics

and textiles-

Antifoaming agent in

various industrial

processes-

Component of aircraft

hydraulic fluid[3][5]

Applications are

largely non-

overlapping due to

their fundamental

chemical differences.

Chemical Nature
Acidic (mixture of

mono- and di-esters)
Neutral (tri-ester)

The presence of P-OH

groups in Butyl Acid

Phosphate allows for

proton donation and

interaction with metal

surfaces, which is key

to its function as a

corrosion inhibitor and

anti-wear additive.
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Table 2: Physical and Chemical Properties

Property Butyl Acid Phosphate
Tri-n-butyl Phosphate
(TBP)

Molecular Formula
Mixture of C₄H₁₁O₄P and

C₈H₁₉O₄P
C₁₂H₂₇O₄P

Appearance Clear, yellowish, viscous liquid Colorless, odorless liquid[3]

Density (g/cm³) 1.120 - 1.125 @ 25°C ~0.973 @ 25°C

Boiling Point (°C) Decomposes 289 (decomposes)[3]

Solubility in Water Soluble ~400 mg/L[3]

Total Acid Number (mg KOH/g) 430 - 500 Not applicable

In-Depth Performance Analysis
As Lubricant Additives
Tri-n-butyl phosphate and other tri-alkyl phosphates have been recognized for their anti-wear

properties, although their higher reactivity can limit their use to milder lubrication conditions.

Acidic phosphate esters, such as the components of Butyl Acid Phosphate, are also effective

anti-wear and extreme pressure additives. The reactivity of phosphorus-based additives

generally increases with their acidity.

Experimental Data Snapshot: Anti-Wear Performance

Direct comparative data is limited. However, the performance of lubricants can be evaluated

using standardized tests like ASTM D4172 (Four-Ball Wear Test). Lower wear scar diameters

indicate better anti-wear performance.

Note: The following data is illustrative and compiled from different sources. Direct comparison

should be approached with caution.
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Additive (in base
oil)

Test Method
Wear Scar
Diameter (mm)

Source/Comment

Lubricant with

phosphorus-

containing ricinoleic

acid (PRA)

Four-Ball Test (200 N,

30 min)
~0.45

Illustrates

performance of an

acidic phosphorus

additive.[6]

Lubricant with amine

phosphate

Four-Ball Test (50-90

kg load)

Reduced friction and

wear

Demonstrates the

effectiveness of

phosphate-based

additives.[7]

As Flame Retardants
Organophosphorus compounds function as flame retardants through either gas-phase or

condensed-phase mechanisms. In the condensed phase, they promote the formation of a

protective char layer. In the gas phase, they release phosphorus-containing radicals that

quench the flame.

Experimental Data Snapshot: Flame Retardancy

The Limiting Oxygen Index (LOI) is a common measure of flame retardancy; a higher LOI

indicates better flame resistance.

Note: This data is representative of organophosphate flame retardants and not a direct

comparison under identical conditions.
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Polymer Matrix
Flame
Retardant
Additive

LOI (%) UL-94 Rating
Source/Comm
ent

Poly(butylene

terephthalate)

(PBT)

3 mol% HPPA

(an

organophosphor

us compound)

31 V-1

Illustrates the

efficacy of

phosphorus-

based flame

retardants.[8]

Epoxy Resin

15 wt% of a

phosphonate

additive

32.1 -

Shows significant

improvement

over the neat

resin (LOI

22.5%).[9]

Vegetable

Tanned Leather

21% Tri-n-butyl

Phosphate
39.7 -

Demonstrates

the flame

retardant

capability of TBP

in a specific

application.

As Plasticizers
Plasticizer efficiency is determined by its ability to increase the flexibility and lower the glass

transition temperature (Tg) of a polymer.

Experimental Data Snapshot: Plasticizer Efficiency in PVC
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Plasticizer Property Measured Result Source/Comment

Dioctyl phthalate

(DOP) - a standard

plasticizer

Glass Transition

Temperature (Tg)
Reduction of 124.5 °C

For comparison of a

common plasticizer's

effect.[10]

Tri-n-butyl Phosphate

Low-temperature

performance and

compatibility

Good

Generally recognized

as an effective

plasticizer for PVC.

[11]

As Corrosion Inhibitors
Acidic phosphate esters are effective corrosion inhibitors for steel in acidic environments. They

function by adsorbing onto the metal surface and forming a protective film. The inhibition

efficiency is dependent on the molecular structure and concentration of the inhibitor.

Experimental Data Snapshot: Corrosion Inhibition on Iron

Inhibitor Test Medium
Inhibition
Efficiency (%)

Source/Comment

Mono-n-butyl

phosphate ester
0.5 M H₂SO₄

Varies with

concentration

Acts as a mixed-type

inhibitor with a

dominant cathodic

effect.[1]

Butylphosphonic acid

+ Zn²⁺

Potentiodynamic

Polarization

High, synergistic

effect

Forms a protective

film of an iron, zinc,

and phosphonate

complex.[4]

Experimental Protocols
Synthesis of Butyl Acid Phosphate
This protocol describes a common method for synthesizing a mixture of mono- and di-butyl

phosphoric acid from phosphorus pentoxide and n-butanol.
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Reaction Setup: A reactor is charged with n-butanol.

Nitrogen Purge: The reactor is purged with nitrogen to create an inert atmosphere.

Addition of Catalysts: Phosphorous acid and polyphosphoric acid are added to the n-butanol

with stirring.

Addition of P₂O₅: Phosphorus pentoxide is added portion-wise while maintaining the

temperature below 50°C.

Reaction: The mixture is stirred at a controlled temperature (e.g., 40-65°C) for a set duration

(e.g., 0.5-8.0 hours).

Heating: The temperature is then raised (e.g., 65-85°C) and held for an extended period

(e.g., 2.0-16.0 hours).

Workup: The mixture is cooled and filtered to yield the final product.[10]

Synthesis of Tri-n-butyl Phosphate
This protocol outlines the synthesis of TBP from phosphorus oxychloride and n-butanol.

Reaction Setup: A flask is charged with dry n-butanol, pyridine, and dry benzene.

Cooling: The mixture is cooled to -5°C in an ice-salt bath.

Addition of POCl₃: Phosphorus oxychloride is added dropwise while maintaining the

temperature below 10°C.

Reflux: After the addition is complete, the mixture is gently refluxed for 2 hours.

Workup: The mixture is cooled, and water is added to dissolve the pyridine hydrochloride.

The benzene layer is separated, washed with water until neutral, and dried.

Purification: The benzene is removed by evaporation, and the crude TBP is purified by

vacuum distillation.[2]

Evaluation of Anti-Wear Properties (ASTM D4172)
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This standard test method evaluates the wear-preventive characteristics of lubricating fluids.

Apparatus: A four-ball wear tester is used.

Procedure: A steel ball is rotated against three stationary steel balls immersed in the

lubricant sample.

Test Conditions: The test is run under a specified load, speed, temperature, and duration

(e.g., 1200 rpm, 40 kg, 75°C, 60 minutes).

Measurement: After the test, the average diameter of the wear scars on the three stationary

balls is measured. A smaller wear scar diameter indicates better anti-wear properties.[12][13]

Mechanistic Insights & Visualizations
Metal Extraction Mechanisms
Organophosphorus compounds extract metals through different mechanisms depending on

their chemical nature.

Acidic Extractants (e.g., components of Butyl Acid Phosphate): These extractants operate

via a cation exchange mechanism. The acidic proton of the P-OH group is exchanged for a

metal cation.

Neutral Extractants (e.g., Tri-n-butyl Phosphate): These extractants function by solvation.

The neutral organophosphorus molecule coordinates directly with the metal salt, forming a

neutral complex that is soluble in the organic phase.[1][14]
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Acidic Extraction (Cation Exchange)

Neutral Extraction (Solvation)

Mⁿ⁺ (aq)

M(R₂POO)ₙ (org)
Extraction

R₂POOH (org)

nH⁺ (aq)

MXₙ (aq)

MXₙ·(TBP)y (org)
Extraction

yTBP (org)

Metal Surface (e.g., Steel)

Protective Phosphate Film

Forms

Corrosion (Metal Dissolution)

Leads to

Corrosive Medium (H⁺, Cl⁻)

Attacks

Butyl Acid Phosphate

Adsorbs onto

Prevents
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Define Performance Metric
(e.g., Anti-Wear, Flame Retardancy)

Prepare Samples:
- Control (no additive)

- Sample + Butyl Acid Phosphate
- Sample + Tri-n-butyl Phosphate

Conduct Standardized Test
(e.g., ASTM D4172, ISO 4589)

Analyze Results:
- Measure relevant parameters

(e.g., Wear Scar, LOI)

Compare Performance Data

Draw Conclusions on Relative Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

http://orgsyn.org/demo.aspx?prep=CV2P0109
https://onepetro.org/NACECORR/proceedings/CORR99/CORR99/NACE-99037/128087
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Organophosphorus_Flame_Retardants_Evaluating_Alternatives_in_the_Absence_of_Data_for_3_Hydroxymethylphosphinyl_propionic_Acid.pdf
https://patents.google.com/patent/CN102040622A/en
https://patents.google.com/patent/CN102040622A/en
https://www.mdpi.com/2571-6131/5/3/28
https://www.mdpi.com/2075-4442/1/4/132
https://www.researchgate.net/publication/369574557_Organophosphate_Esters_OPEs_Flame_Retardants_in_Water_A_Review_of_Photocatalysis_Adsorption_and_Biological_Degradation
https://www.researchgate.net/publication/348734184_Comparison_of_Flame-retardancy_Property_and_Mechanism_between_a_Phosphate_Ester_and_a_Phosphoramine_Flame-retardants
https://patents.google.com/patent/CN101735266A/en
https://patents.google.com/patent/CN101735266A/en
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=9029959&fileOId=9030218
https://standards.iteh.ai/catalog/standards/astm/72fcd6de-1d78-4c17-812b-defcf193f672/astm-d4172-21
https://rtec-instruments.com/tribometer/tribometer-applications/astm-d4172-94-wear-preventive-characteristics-of-lubricating-fluid/
https://rtec-instruments.com/tribometer/tribometer-applications/astm-d4172-94-wear-preventive-characteristics-of-lubricating-fluid/
https://www.tandfonline.com/doi/abs/10.13182/NSE63-A26555
https://www.benchchem.com/product/b225604#performance-comparison-of-butyl-acid-phosphate-and-tri-n-butyl-phosphate
https://www.benchchem.com/product/b225604#performance-comparison-of-butyl-acid-phosphate-and-tri-n-butyl-phosphate
https://www.benchchem.com/product/b225604#performance-comparison-of-butyl-acid-phosphate-and-tri-n-butyl-phosphate
https://www.benchchem.com/product/b225604#performance-comparison-of-butyl-acid-phosphate-and-tri-n-butyl-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b225604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

